Cas no 1805051-83-5 (Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805051-83-5
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4903603
• Update Time: 2025-11-06

Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H10F2N2O2/c1-2-17-10(16)4-7-3-8(11(12)13)9(5-14)15-6-7/h3,6,11H,2,4H2,1H3
• InChI Key： FRRYMWMAXLXVDQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=CC(=C1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate

Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805051-83-5): A Comprehensive Overview

Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805051-83-5) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyano group, difluoromethyl moiety, and ester functionality, making it particularly valuable for drug discovery and material science applications.

The growing interest in fluorinated pyridine compounds stems from their enhanced bioavailability and metabolic stability compared to non-fluorinated analogs. Researchers are particularly focused on difluoromethyl-substituted heterocycles like Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate due to their ability to modulate biological activity while maintaining favorable physicochemical properties.

In pharmaceutical applications, this compound serves as a versatile building block for drug synthesis. The cyano group provides an excellent handle for further chemical modifications, while the difluoromethyl group can significantly influence the compound's lipophilicity and membrane permeability. Recent studies highlight its potential in developing kinase inhibitors and anti-inflammatory agents, addressing current medical challenges in oncology and autoimmune diseases.

The agrochemical industry has shown increasing interest in pyridine-based compounds like Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate for developing next-generation crop protection agents. The fluorine atoms in its structure can enhance binding affinity to biological targets while improving environmental stability, making it a promising candidate for sustainable agriculture solutions.

Synthetic chemists value this compound for its multifunctional reactivity. The ester group allows for straightforward hydrolysis or transesterification, while the cyano functionality can be transformed into various other groups including amides, amines, and tetrazoles. This versatility makes Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate particularly useful in combinatorial chemistry and high-throughput screening applications.

Recent advancements in fluorination techniques have made compounds like Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate more accessible to researchers. Modern flow chemistry methods and catalytic fluorination protocols have significantly improved the synthesis efficiency of such fluorinated heterocycles, addressing one of the key challenges in their widespread adoption.

The compound's physicochemical properties make it particularly interesting for medicinal chemistry optimization. With calculated logP values typically ranging between 1.5-2.5 and molecular weights below 300, derivatives of Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate often fall within the preferred range for drug-like molecules according to Lipinski's rule of five.

In material science applications, the pyridine core of this compound offers excellent coordination properties, while the fluorine atoms can influence material characteristics such as dielectric constant and thermal stability. Researchers are exploring its potential in developing advanced organic semiconductors and liquid crystal materials for electronic applications.

The global market for fluorinated pyridine derivatives is projected to grow significantly, driven by increasing demand from both pharmaceutical and agrochemical sectors. Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate represents an important intermediate in this expanding market, with synthesis optimization and scale-up being active areas of research among fine chemical manufacturers.

Analytical characterization of Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate typically involves NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions is an important consideration for storage and handling, with recommended storage at low temperatures under inert atmosphere for long-term preservation.

Future research directions for this compound include exploring its biocatalytic transformations and developing more sustainable synthetic routes. The growing emphasis on green chemistry principles in pharmaceutical manufacturing has spurred interest in developing environmentally friendly methods for producing valuable intermediates like Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate.

In conclusion, Ethyl 2-cyano-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805051-83-5) represents a versatile and valuable compound with wide-ranging applications across multiple scientific disciplines. Its unique combination of cyano, difluoromethyl, and ester functionalities on a pyridine scaffold makes it particularly attractive for researchers developing new therapeutic agents, agrochemicals, and advanced materials. As synthetic methodologies continue to advance, the accessibility and utility of this compound are expected to grow significantly in the coming years.